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Compound of Interest

Compound Name:
2-Bromopyridine-4-

carboxaldehyde

Cat. No.: B056593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 2-Bromopyridine-4-carboxaldehyde (CAS No. 118289-17-1). Due to the limited

availability of specific, publicly accessible quantitative stability data for this compound, this

document focuses on providing best-practice guidelines based on its chemical structure,

information from safety data sheets, and general principles of stability testing for related

pharmaceutical intermediates.

Chemical and Physical Properties
2-Bromopyridine-4-carboxaldehyde is a substituted pyridine derivative with the molecular

formula C₆H₄BrNO.[1][2][3] It is typically supplied as a white to light yellow crystalline powder or

solid.[2] Understanding its basic properties is crucial for handling and storage.
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Property Value Source(s)

CAS Number 118289-17-1 [1][2][3][4]

Molecular Formula C₆H₄BrNO [1][2][3]

Molecular Weight 186.01 g/mol [1][2][3]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 53-57 °C [2]

Solubility

Low solubility in water. Soluble

in common organic solvents

like dichloromethane,

chloroform, and ethyl acetate.

[5]

Recommended Storage and Handling Conditions
To ensure the integrity and stability of 2-Bromopyridine-4-carboxaldehyde, the following

storage and handling conditions are recommended based on supplier safety data sheets and

general chemical safety practices.
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Condition Recommendation Rationale

Temperature

Store in a cool, well-ventilated

area. Some suppliers

recommend refrigerated

storage at 2-8°C.

Minimizes the rate of potential

thermal degradation.

Light
Protect from light. Store in

opaque or amber containers.

The pyridine ring and aldehyde

group can be susceptible to

photodegradation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

The aldehyde functional group

can be sensitive to oxidation.

Moisture

Keep container tightly sealed

to protect from humidity and

water.

Aldehydes can be susceptible

to hydration and subsequent

oxidation. The compound is

also hygroscopic.

Incompatibilities

Store away from strong

oxidizing agents and strong

acids.

To prevent chemical reactions

that could degrade the

compound.

Potential Degradation Pathways
While specific degradation pathways for 2-Bromopyridine-4-carboxaldehyde are not

extensively documented in public literature, based on its functional groups (aldehyde,

brominated pyridine ring), the following degradation routes are plausible:

Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic

acid, 2-bromopyridine-4-carboxylic acid. This can be initiated by atmospheric oxygen,

especially in the presence of light or metal ion catalysts.

Photodegradation: Aromatic halides and aldehydes can undergo degradation upon exposure

to UV light. This may involve radical mechanisms, leading to debromination or

polymerization. Studies on other brominated aromatic compounds have shown that

photodegradation kinetics are often pseudo-first-order.[6]
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Hydrolysis: While generally less reactive than acyl halides, the bromine atom on the pyridine

ring could be susceptible to nucleophilic substitution under certain pH and temperature

conditions, although this is likely to be slow. The aldehyde group itself is generally stable to

hydrolysis.

Thermal Decomposition: At elevated temperatures, decomposition of the pyridine ring can

occur, potentially leading to the formation of various volatile and non-volatile byproducts.

Below is a conceptual diagram illustrating potential degradation pathways.
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Caption: Potential degradation pathways for 2-Bromopyridine-4-carboxaldehyde.

Quantitative Stability Data
As of the date of this document, specific quantitative stability data, such as degradation rates

under various conditions or detailed shelf-life studies for 2-Bromopyridine-4-carboxaldehyde,

are not readily available in peer-reviewed literature or public databases. For drug development
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purposes, it is imperative to conduct formal stability studies under ICH (International Council for

Harmonisation) guidelines to establish a comprehensive stability profile.

Experimental Protocols for Stability Assessment
To evaluate the stability of 2-Bromopyridine-4-carboxaldehyde, a series of forced

degradation studies should be conducted. These studies help to identify potential degradation

products and develop a stability-indicating analytical method, typically High-Performance Liquid

Chromatography (HPLC).

General Workflow for Stability Assessment
The following diagram outlines a typical workflow for assessing the chemical stability of a

compound like 2-Bromopyridine-4-carboxaldehyde.
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Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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